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This technical guide provides a comprehensive overview of the function of 3-oxooctanoyl-
CoA, a critical intermediate in fatty acid metabolism, across a range of organisms from bacteria
to mammals. This document is intended for researchers, scientists, and drug development
professionals interested in the intricate roles of this molecule in cellular physiology and its
potential as a therapeutic target.

Introduction

3-Oxooctanoyl-coenzyme A (CoA) is a pivotal metabolite situated at the crossroads of fatty acid
synthesis and degradation. Its presence and flux through various metabolic pathways are
tightly regulated and have significant implications for cellular energy homeostasis, signaling,
and virulence in pathogenic bacteria. This guide will delve into the core functions of 3-
oxooctanoyl-CoA, presenting quantitative data, detailed experimental protocols, and visual
representations of the key pathways in which it participates.

Function in Mammalian Systems: A Central Role in
Beta-Oxidation

In mammals, 3-oxooctanoyl-CoA is a key intermediate in the mitochondrial beta-oxidation of
medium-chain fatty acids.[1] This catabolic process is essential for energy production,
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particularly during periods of fasting or prolonged exercise. The final step of each beta-
oxidation cycle involves the thiolytic cleavage of a 3-ketoacyl-CoA, such as 3-oxooctanoyl-
CoA, by the enzyme 3-ketoacyl-CoA thiolase (EC 2.3.1.16).[1][2] This reaction yields acetyl-
CoA, which enters the citric acid cycle, and a fatty acyl-CoA molecule that is two carbons
shorter.[1]

Mitochondrial Beta-Oxidation Pathway

The pathway for the degradation of octanoyl-CoA to hexanoyl-CoA via 3-oxooctanoyl-CoA is a
critical segment of fatty acid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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